Cas no 112930-90-2 (2-bromo-5-(dimethoxymethyl)thiophene)

• Product Name: 2-bromo-5-(dimethoxymethyl)thiophene
• CAS No: 112930-90-2
• MF: C₇H₉BrO₂S
• MW: 237.114160299301
• CID: 1200935
• PubChem ID: 18355480
• Update Time: 2025-04-20

2-bromo-5-(dimethoxymethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(dimethoxymethyl)thiophene
• thiophene, 2-bromo-5-(dimethoxymethyl)-
• LogP
• DTXSID90593052
• 112930-90-2
• SCHEMBL6789364

• Inchi： 1S/C7H9BrO2S/c1-9-7(10-2)5-3-4-6(8)11-5/h3-4,7H,1-2H3
• InChI Key： ZTGJLQZRBVUNPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(OC)OC)S1

Computed Properties

• Exact Mass: 235.95067
• Monoisotopic Mass: 235.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes